Cas no 60407-53-6 (alpha-(Aminomethyl)-2,5-dimethoxybenzyl alcohol hydrochloride)

alpha-(Aminomethyl)-2,5-dimethoxybenzyl alcohol hydrochloride structure
60407-53-6 structure
Product Name:alpha-(Aminomethyl)-2,5-dimethoxybenzyl alcohol hydrochloride
CAS No:60407-53-6
MF:C10H16ClNO3
MW:233.691942214966
CID:57547
PubChem ID:53256698
Update Time:2025-04-18

alpha-(Aminomethyl)-2,5-dimethoxybenzyl alcohol hydrochloride Chemical and Physical Properties

Names and Identifiers

    • alpha-(Aminomethyl)-2,5-dimethoxybenzyl alcohol hydrochloride
    • alpha-(Aminomethyl)-2,5-dimethoxybenzenemethanol hydrochloride
    • 2-amino-1-(2,5-dimethoxyphenyl)ethanol HCL
    • 2-Amino-1-(2,5-dimethoxyphenyl)-ethanol hydrochloride
    • 2-amino-1-(2,5-dimethoxyphenyl)ethanol,hydrochloride
    • Α-AMINOMETHYL-2,5-DIMETHOXYBENZYL ALCOHOL HCL
    • 1-(2,5-dimethoxyphenyl)-2-aminoethanol hydrochloride
    • 2-Amino-1-(2,5-dimethoxy-phenyl)-aethanol,Hydrochlorid
    • 2-amino-1-(2,5-dimethoxy-phenyl)-ethanol,hydrochloride
    • 2-azanyl-1-(2,5-dimethoxyphenyl)ethanol hydrochloride
    • Desglymidodrine hydrochloride
    • IZX3ZW403J
    • UNII-IZX3ZW403J
    • Benzenemethanol, .alpha.-(aminomethyl)-2,5-dimethoxy-, hydrochloride
    • A832721
    • DTXSID90975814
    • 2-Amino-1-(2,5-dimethoxyphenyl)ethanol hydrochloride
    • Desglymidodrine (hydrochloride)
    • 1-(2',5'-Dimethoxyphenyl)-2-aminoethanol hydrochloride
    • Q27280976
    • ST 1059 (hydrochloride)
    • FT-0749576
    • SCHEMBL6576723
    • BENZYL ALCOHOL, alpha-AMINOMETHYL-2,5-DIMETHOXY-, HYDROCHLORIDE
    • Benzenemethanol, a-(aminomethyl)-2,5-dimethoxy-, hydrochloride
    • 60407-53-6
    • AC-8811
    • AKOS016012200
    • 2-Amino-1-(2,5-dimethoxyphenyl)ethan-1-ol--hydrogen chloride (1/1)
    • MDL: MFCD01664476
    • Inchi: 1S/C10H15NO3.ClH/c1-13-7-3-4-10(14-2)8(5-7)9(12)6-11;/h3-5,9,12H,6,11H2,1-2H3;1H
    • InChI Key: VOWFSTQCEXIMLP-UHFFFAOYSA-N
    • SMILES: Cl.OC(CN)C1C=C(C=CC=1OC)OC

Computed Properties

  • Exact Mass: 233.08200
  • Monoisotopic Mass: 233.0818711g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 165
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 64.7Ų

Experimental Properties

  • Melting Point: 158.5 ºC
  • PSA: 64.71000
  • LogP: 2.19820
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